Cas no 471240-89-8 (3-(2,3-Dimethylphenyl)benzoic acid)

3-(2,3-Dimethylphenyl)benzoic acid structure
471240-89-8 structure
Product Name:3-(2,3-Dimethylphenyl)benzoic acid
CAS No:471240-89-8
MF:C15H14O2
MW:226.270464420319
CID:930733
PubChem ID:52984080
Update Time:2025-04-19

3-(2,3-Dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-Dimethylphenyl)benzoic acid
    • 3-(3,4-Diaminophenyl)benzoic acid
    • 3-(3,5-Diaminophenyl)benzoic acid
    • 471240-89-8
    • 2,3-Dimethylbiphenyl-3-carboxylic acid
    • DTXSID60680842
    • 2',3'-Dimethyl[1,1'-biphenyl]-3-carboxylic acid
    • AKOS011842029
    • 2',3'-DIMETHYLBIPHENYL-3-CARBOXYLIC ACID
    • 1215206-78-2
    • 2',3'-dimethylbiphenyl-3-carboxylicacid
    • SCHEMBL3201162
    • Inchi: 1S/C15H14O2/c1-10-5-3-8-14(11(10)2)12-6-4-7-13(9-12)15(16)17/h3-9H,1-2H3,(H,16,17)
    • InChI Key: NZCHUDYYICLURF-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C1C=CC=C(C)C=1C)=O

Computed Properties

  • Exact Mass: 226.09900
  • Monoisotopic Mass: 228.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.66860
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent